molecular formula C24H20N4O3 B2650125 N-(3-acetamidophenyl)-1-benzyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 946330-81-0

N-(3-acetamidophenyl)-1-benzyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Cat. No. B2650125
CAS RN: 946330-81-0
M. Wt: 412.449
InChI Key: BZTUCAZSZJEYBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields .


Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .


Molecular Structure Analysis

This involves determining the 3D structure of the molecule, which can be done using techniques like X-ray crystallography, NMR spectroscopy, or computational methods .


Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with different reagents, its behavior under different conditions, and the products it forms .


Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, stability, and reactivity. It could also involve studying its spectral properties, like its UV-Vis, IR, NMR, and mass spectra .

Scientific Research Applications

Synthesis and Antagonistic Activity

Axially Chiral Naphthyridine Derivatives : Research has demonstrated the synthesis of axially chiral 1,7-naphthyridine-6-carboxamide derivatives showcasing orally active tachykinin NK(1) receptor antagonistic activities. These compounds, through structure-activity relationship analysis, have shown potential clinical applications in treating bladder function disorders. The stereochemistry around the -C((6))(=O)-N((7))-CH(2)Ar moiety is vital for NK(1) receptor recognition, indicating its importance in the development of therapeutic agents for bladder disorders (H. Natsugari et al., 1999).

Anticancer Evaluation

Benzimidazole Derivatives Synthesis : Another study focused on synthesizing and characterizing 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole, exhibiting in vitro anticancer activity. One compound particularly showed significant activity against a breast cancer cell line, indicating the potential for these derivatives in cancer therapy applications (Salahuddin et al., 2014).

Chemiluminescence Derivatization

Carboxylic Acids and Amines : The use of N-(3-aminopropyl)pyrrolidine and related compounds as derivatization reagents for carboxylic acids by high-performance liquid chromatography with electrogenerated chemiluminescence detection has been explored. This method has been applied to the sensitive and selective detection of free fatty acids and ibuprofen, indicating its utility in analytical chemistry for both academic and pharmaceutical research (H. Morita & M. Konishi, 2002).

Heterocyclic Synthesis

Naphthyl Moiety Containing Derivatives : Research into the synthesis of nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing naphthyl moiety via N-1-Naphthyl-3-oxobutanamide has been documented. These compounds, due to their complex structures, could have implications in the development of novel pharmaceuticals and in understanding heterocyclic chemistry's role in drug design (A. Hussein et al., 2009).

Fluorescent Properties and Metal Ion Detection

Naphthalimide Derivatives : The study of N-phenyl-4-amino- and N-phenyl-4-acetamido-1,8-naphthalimides containing N-benzo-15-crown-5 ether substituent has shown that these compounds can function as fluorescent receptors for metal cations. The presence of ionophoric fragments provides the basis for designing compounds with potential applications in sensing and detecting metal ions due to their enhanced fluorescence intensity upon metal cation addition (P. Panchenko et al., 2010).

Safety And Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It would also involve determining appropriate safety measures for handling and disposing of the compound .

Future Directions

This could involve proposing further studies to fully understand the compound’s properties, potential applications, or effects. It could also involve suggesting modifications to its structure to enhance its properties or reduce its side effects .

properties

IUPAC Name

N-(3-acetamidophenyl)-1-benzyl-2-oxo-1,8-naphthyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H20N4O3/c1-16(29)26-19-10-5-11-20(14-19)27-23(30)21-13-18-9-6-12-25-22(18)28(24(21)31)15-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,26,29)(H,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZTUCAZSZJEYBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

412.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-acetamidophenyl)-1-benzyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.